Cas no 59599-14-3 (a-D-Arabinofuranosyl chloride,tribenzoate (9CI))
59599-14-3 structure
Product Name:a-D-Arabinofuranosyl chloride,tribenzoate (9CI)
CAS No:59599-14-3
MF:C26H21ClO7
MW:480.893747091293
CID:382077
PubChem ID:267511
Update Time:2025-04-19
a-D-Arabinofuranosyl chloride,tribenzoate (9CI) Chemical and Physical Properties
Names and Identifiers
-
- a-D-Arabinofuranosyl chloride,tribenzoate (9CI)
- 2,3,5-tri-o-benzoylpentofuranosyl chloride
- NSC106765
- SCHEMBL13224525
- 59599-14-3
- NSC-106765
- DTXSID40296001
-
- Inchi: 1S/C26H21ClO7/c27-23-22(34-26(30)19-14-8-3-9-15-19)21(33-25(29)18-12-6-2-7-13-18)20(32-23)16-31-24(28)17-10-4-1-5-11-17/h1-15,20-23H,16H2
- InChI Key: RNPJWTDNQMCUHP-UHFFFAOYSA-N
- SMILES: ClC1C(C(C(COC(C2C=CC=CC=2)=O)O1)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 480.098
- Monoisotopic Mass: 480.098
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 695
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 88.1Ų
Experimental Properties
- Density: 1.37
- Boiling Point: 607.6°Cat760mmHg
- Flash Point: 205.1°C
- Refractive Index: 1.622
a-D-Arabinofuranosyl chloride,tribenzoate (9CI) Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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